7-Isopropyl-1,1,4a-trimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene

• IUPAC Name: 1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene
• InChI: InChI=1S/C20H30/c1-14(2)15-7-9-17-16(13-15)8-10-18-19(3,4)11-6-12-20(17,18)5/h7,9,13-14,18H,6,8,10-12H2,1-5H3
• InChI Key: QUUCYKKMFLJLFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C)C
• Molecular Formula: C20H30
• DSSTOX Substance ID: DTXSID30941114
• Molecular Weight: 270.5 g/mol
• CAS RN: 19407-28-4

Description

7-Isopropyl-1,1,4a-trimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene, also known as beta-caryophyllene, is a sesquiterpene found in various plants including black pepper, clove, and cannabis. It has been the subject of scientific research due to its potential therapeutic properties.

Scientific Research Applications

Chemical Structure and Crystallography

The molecule, often studied under different derivatives and names, exhibits a complex structure with multiple cyclohexane rings. For instance, in the compound N-Benzylidenenordehydroabietylamine, a derivative, the cyclohexane rings present classic chair and half-chair conformations. This compound, like many in this chemical family, shows a significant structural complexity, including trans ring junctions and specific dihedral angles between molecular components such as benzene rings (Rao et al., 2009). Similar structural attributes are noted in Dehydroabietic acid (Rao et al., 2009) and several other derivatives.

Synthesis and Material Enhancement

The molecule and its derivatives find applications in material science, particularly in enhancing the properties of materials. For instance, derivatives like HMPIDDC and IDOMAHM were synthesized under mild conditions and employed as rigid monomers to copolymerize with acrylated epoxidized soybean oil (AESO), enhancing the performance of the cured resins. These findings suggest the molecule's potential in improving the thermal and mechanical properties of bio-based compounds, especially in the context of soybean-oil-based thermosets (Liu et al., 2017).

Chemical Analysis and Crystallography

The molecule's derivatives have been extensively studied in crystallography to understand their molecular structure, conformation, and potential interactions. Studies detail the trans ring junctions, chair and half-chair conformations, and specific molecular interactions like hydrogen bonds. This extensive analysis underpins the compound's utility in understanding complex molecular structures and interactions, as evidenced in various studies (Rao et al., 2006), (Rao et al., 2010).